Cas no 165280-31-9 (4-Cinnolinol, 6-nitro-3-phenyl-)

• Product Name: 4-Cinnolinol, 6-nitro-3-phenyl-
• CAS No: 165280-31-9
• MF: C₁₄H₉N₃O₃
• MW: 267.239562749863
• CID: 1344130
• Update Time: 2024-08-17

4-Cinnolinol, 6-nitro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Cinnolinol, 6-nitro-3-phenyl-

• Inchi： 1S/C14H9N3O3/c18-14-11-8-10(17(19)20)6-7-12(11)15-16-13(14)9-4-2-1-3-5-9/h1-8H,(H,15,18)
• InChI Key： RKQRYMWNCSKYHT-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C([N+]([O-])=O)C=C2)=C(O)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 267.06447

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• Melting Point: 347-348 °C
• Boiling Point: 497.6±55.0 °C(Predicted)
• PSA: 89.15
• pka: 0.68±0.50(Predicted)